Cas no 1798423-19-4 (3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine)

• Product Name: 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine
• CAS No: 1798423-19-4
• MF: C₁₅H₂₁NO₄S₂
• MW: 343.461541891098
• CID: 5374342
• Update Time: 2025-05-24

3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropylsulfonyl)-1-[(E)-2-phenylethenyl]sulfonylazetidine
• 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine

• Inchi： 1S/C15H21NO4S2/c1-13(2)12-21(17,18)15-10-16(11-15)22(19,20)9-8-14-6-4-3-5-7-14/h3-9,13,15H,10-12H2,1-2H3/b9-8+
• InChI Key： LPQPGWJGKGZDTR-CMDGGOBGSA-N
• SMILES： N1(S(/C=C/C2=CC=CC=C2)(=O)=O)CC(S(CC(C)C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine

Introduction to 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine (CAS No. 1798423-19-4)

3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine, identified by its Chemical Abstracts Service (CAS) number 1798423-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both a methylpropanesulfonyl group and an (E)-2-phenylethenesulfonyl moiety, linked to an azetidine ring. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The azetidine ring, a five-membered saturated heterocycle, is known for its stability and flexibility, which allows it to interact effectively with biological targets. The presence of two sulfonamide functionalities—one derived from 2-methylpropanesulfonyl and the other from (E)-2-phenylethenesulfonyl—enhances the compound's solubility and reactivity, facilitating its role in various biochemical pathways. These characteristics make it a valuable scaffold for drug discovery and development.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are particularly noted for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine structure exemplifies how strategic modifications at the molecular level can modulate pharmacological effects. The combination of the methylpropanesulfonyl group and the (E)-2-phenylethenesulfonyl moiety may contribute to enhanced binding affinity to target proteins, thereby improving drug efficacy.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Sulfonamides are known to act as competitive inhibitors by binding to the active sites of enzymes. The structural features of 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine suggest that it could interact with enzymes involved in metabolic pathways or signal transduction cascades. This capability has implications in developing treatments for metabolic disorders or diseases driven by aberrant enzymatic activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Molecular docking studies have been instrumental in understanding how 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine interacts with proteins such as kinases, proteases, or transcription factors. These studies have revealed promising leads for further optimization towards therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of both sulfonamide groups into the azetidine core necessitates precise synthetic strategies to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry, have made it feasible to produce complex sulfonamide derivatives more efficiently.

In the context of drug discovery, 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine represents an exciting lead compound that warrants further exploration. Its unique structural features offer opportunities for designing derivatives with improved pharmacokinetic properties or enhanced target specificity. Collaborative efforts between synthetic chemists and biologists are essential to translate this potential into tangible therapeutic benefits.

The growing interest in heterocyclic sulfonamides is reflected in the increasing number of patents and publications focusing on their development. Companies and academic institutions are investing significant resources into exploring novel sulfonamide-based drugs for various therapeutic areas. 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine stands out as a promising candidate that could contribute to this effort.

As research progresses, the understanding of how structural modifications influence biological activity will continue to evolve. This knowledge will guide the design of next-generation sulfonamide drugs that are more effective and better tolerated by patients. The case of 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine underscores the importance of interdisciplinary approaches in pharmaceutical research.

In conclusion, 3-(2-methylpropanesulfonyl)-1-[(E)-2-phenylethenesulfonyl]azetidine (CAS No. 1798423-19-4) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for drug discovery, offering opportunities for developing novel treatments across multiple therapeutic areas. Continued research into its properties and mechanisms of action will likely uncover new avenues for therapeutic intervention.